Cas no 106412-36-6 (tert-butyl 2-oxoazepane-1-carboxylate)

106412-36-6 structure
Product Name:tert-butyl 2-oxoazepane-1-carboxylate
CAS No:106412-36-6
Molecular Formula:C11H19NO3
Molecular Weight:213.273463487625
MDL:MFCD03265235
CID:127114
PubChem ID:11424412
tert-butyl 2-oxoazepane-1-carboxylate Properties
Names and Identifiers
-
- 1H-Azepine-1-carboxylicacid, hexahydro-2-oxo-, 1,1-dimethylethyl ester
- tert-butyl 2-oxoazepane-1-carboxylate
- 1-(tert-butoxycarbonyl)-1-azacycloheptan-2-one
- 1-Boc-2-oxohexamethyleneimine
- 1-Boc-aza-2-cycloheptanone
- A-caprolactam
- N-(tert-butyloxycarbonyl)-2-oxo-azepane
- N-Boc-
- N-Boc-2-azepanone
- N-Boc-caprolactam
- N-Boc-ε-caprolactaM
- tert-Butyl-2-oxoazepane-1-carboxylate
- N-BOC-CYCLOHEXAMIDE
- 1-Boc-2-oxoazepane
- CS-0079206
- N-Boc-epsilon-caprolactam, 97%
- DTXSID20465430
- AKOS015960214
- s12102
- EN300-135718
- AS-54561
- SCHEMBL5421438
- N-Boc-epsilon-caprolactam
- t-Butyl 2-oxoazepane-1-carboxylate
- MFCD03265235
- 106412-36-6
-
- MDL: MFCD03265235
- InChIKey: GJZYNYJIBDCRFC-UHFFFAOYSA-N
- Inchi: 1S/C11H19NO3/c1-11(2,3)15-10(14)12-8-6-4-5-7-9(12)13/h4-8H2,1-3H3
- SMILES: O(C(N1C(CCCCC1)=O)=O)C(C)(C)C
Computed Properties
- Exact Mass: 227.15200
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 213.13649347g/mol
- Heavy Atom Count: 15
- Complexity: 255
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Tautomer Count: 2
- Surface Charge: 0
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- LogP: 3.00890
- PSA: 55.40000
- Refractive Index: n20/D 1.468
- Flash Point: Fahrenheit: >230 ° f
Celsius: >110 ° c - Density: 1.038 g/mL at 25 °C
tert-butyl 2-oxoazepane-1-carboxylate Security Information
-
Symbol:
- WGK Germany:3
- Safety Instruction: 26-61
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 3082 9 / PGIII
- Hazard Statement: H315-H319-H335-H400
- Warning Statement: P261-P273-P305+P351+P338
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- Risk Phrases: 36/37/38-50
- Signal Word:Warning
tert-butyl 2-oxoazepane-1-carboxylate Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
tert-butyl 2-oxoazepane-1-carboxylate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003TB0-250mg |
N-Boc-ε-caprolactam |
106412-36-6 | 95% | 250mg |
$112.00 | ||
A2B Chem LLC | AB77148-250mg |
N-Boc-ε-caprolactam |
106412-36-6 | 97% | 250mg |
$89.00 | 2024-04-20 | |
Aaron | AR003TJC-100mg |
N-Boc-ε-caprolactam |
106412-36-6 | 95% | 100mg |
$56.00 | ||
abcr | AB496477-1 g |
t-Butyl 2-oxoazepane-1-carboxylate; . |
106412-36-6 | 1g |
€214.00 | |||
Alichem | A449041509-5g |
tert-Butyl 2-oxoazepane-1-carboxylate |
106412-36-6 | 97% | 5g |
$468.00 | 2023-09-04 | |
Ambeed | A257633-25g |
tert-Butyl 2-oxoazepane-1-carboxylate |
106412-36-6 | 98% | 25g |
$534.0 | 2024-08-02 | |
Chemenu | CM300366-5g |
tert-Butyl 2-oxoazepane-1-carboxylate |
106412-36-6 | 97% | 5g |
$421 | ||
Crysdot LLC | CD00013300-1g |
tert-Butyl 2-oxoazepane-1-carboxylate |
106412-36-6 | 97% | 1g |
$175 | 2024-07-19 | |
Enamine | EN300-135718-0.05g |
tert-butyl 2-oxoazepane-1-carboxylate |
106412-36-6 | 95% | 0.05g |
$19.0 | ||
eNovation Chemicals LLC | Y1242193-250mg |
N-Boc-caprolactam |
106412-36-6 | 95% | 250mg |
$185 |
tert-butyl 2-oxoazepane-1-carboxylate Related Literature
-
Bo Zheng,Zheng Luo,Yan Deng,Qiao Zhang,Lingyan Gao,Shengyi Dong Chem. Commun., 2019,55, 782-785
-
Guoqiang Li,Hua Fan,Feifei Ren,Chen Zhou,Zhen Zhang,Bing Xu,Sizhu Wu,Yanlei Hu,Wulin Zhu,Jiawen Li,Yishan Zeng,Xiaohong Li,Jiaru Chu,Dong Wu J. Mater. Chem. A, 2016,4, 18832-18840
-
Jung Woo Leem,Jae Su Yu RSC Adv., 2015,5, 60804-60813
-
Xingyan Zeng,Yakun Tang,Lang Liu,Qingtao Ma,Yang Gao,Mao Qian,Dianzeng Jia Nanoscale, 2021,13, 10320-10328
-
Gargee Bhattacharyya,Indrani Choudhuri,Preeti Bhauriyal,Priyanka Garg Nanoscale, 2018,10, 22280-22292
-
Katie J. Doores,Benjamin G. Davis Org. Biomol. Chem., 2008,6, 2692-2696
-
Ping Wang,Rui-Qing Fan,Xin-Rong Liu,Li-Yuan Wang,Yu-Lin Yang,Wen-Wu Cao,Bin Yang,WuLiJi Hasi,Qing Su,Ying Mu CrystEngComm, 2013,15, 1931-1949
-
Alberto F. Garrido-Castro,Cuauhtemoc Alvarado,Ana Martín-Somer,Andrea Guerrero-Corella,Mortada Daaou,M. Carmen Maestro Chem. Commun., 2018,54, 3399-3402
-
Débora de Cássia da Silva,Maryane Gabriela Tavares,Camila Karina Brito do Nascimento,Eduardo Carvalho Lira,Ângela Amâncio dos Santos,Luciana Maria Silva de Seixas Maia,Manuella Batista-de-Oliveira Hornsby Food Funct., 2018,9, 1492-1499
-
Cuiling Li,Bo Jiang,Zhongli Wang,Ashok Kumar Nanjundan,Andrew E. Whitten,Kathleen Wood Chem. Sci., 2019,10, 4054-4061
Recommended suppliers
Amadis Chemical Company Limited
(CAS:106412-36-6)tert-butyl 2-oxoazepane-1-carboxylate

Purity:99%
Quantity:25g
Price($):481.0